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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B15144368 Get Quote

For Immediate Release

Shanghai, China – December 7, 2025 – This technical guide provides an in-depth overview of

13-Dehydroxyindaconitine, a naturally occurring diterpenoid alkaloid. Aimed at researchers,

scientists, and professionals in drug development, this document outlines the compound's core

molecular characteristics, supported by available data.

Core Molecular Data
13-Dehydroxyindaconitine is distinguished by a specific molecular composition that dictates

its biochemical interactions. The fundamental quantitative data for this compound are

summarized below.

Property Value Citations

Molecular Formula C₃₄H₄₇NO₉ [1][2]

Molecular Weight 613.74 g/mol [1][3][4]

Physicochemical and Biological Context
13-Dehydroxyindaconitine is a natural alkaloid isolated from plants such as Aconitum

kusnezoffii Reichb and Aconitum handelianum.[1][5] It is recognized for its antioxidant
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properties.[2][3][5] The compound's structure is notable for the absence of a hydroxyl group at

the 13th position, a feature that distinguishes it from other related aconitine-type alkaloids.[1]

Experimental Considerations
Further research into the specific mechanisms of action and potential therapeutic applications

of 13-Dehydroxyindaconitine is ongoing. Detailed experimental protocols for its isolation and

characterization, as well as for the investigation of its biological activities, would typically

involve the following generalized workflows.

Isolation and Purification Workflow
The isolation of 13-Dehydroxyindaconitine from its natural plant sources generally follows a

multi-step process. The diagram below illustrates a typical workflow.

Plant Material Collection & Drying

Solvent Extraction
(e.g., Methanol/Ethanol)

Crude Extract

Chromatographic Purification
(e.g., Column Chromatography, HPLC)

Isolated 13-Dehydroxyindaconitine

Click to download full resolution via product page

A generalized workflow for the isolation of 13-Dehydroxyindaconitine.
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Antioxidant Activity Assessment
Investigating the antioxidant properties of 13-Dehydroxyindaconitine would involve a series of

established in vitro assays. A logical relationship of such an investigation is depicted below.

13-Dehydroxyindaconitine In Vitro Assays

DPPH Radical Scavenging

ABTS Radical Scavenging

Measurement of Antioxidant Capacity

Click to download full resolution via product page

Logical flow for assessing the antioxidant potential of 13-Dehydroxyindaconitine.

This document is intended for research and informational purposes only and does not

constitute an endorsement or recommendation for any specific use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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